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Get Quote

Irreversible inhibitors are compounds that form a stable, often covalent, bond with an enzyme,

leading to a permanent loss of its activity.[1] The characterization of these inhibitors goes

beyond a simple IC50 determination, as their potency is time-dependent.[2][3] A thorough

understanding of their mechanism of action requires the determination of key kinetic

parameters: the initial binding affinity (Ki) and the rate of covalent bond formation (kinact).

The most common mechanism for irreversible inhibition is a two-step process.[1][4] First, the

inhibitor (I) binds reversibly to the enzyme (E) to form a non-covalent enzyme-inhibitor complex

(E·I). This is followed by an irreversible chemical step where the covalent bond is formed,

resulting in the inactivated enzyme (EI*).[4]

The potency of an irreversible inhibitor is best described by the second-order rate constant,

kinact/Ki, which represents the efficiency of inactivation.[5] A higher kinact/Ki value indicates a

more efficient and potent irreversible inhibitor.
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Parameter Description Significance

IC50

The concentration of an

inhibitor that reduces enzyme

activity by 50% under specific

experimental conditions. For

irreversible inhibitors, this

value is time-dependent.[2]

A preliminary measure of

potency, but insufficient for full

characterization of irreversible

inhibitors.

Ki

The dissociation constant for

the initial, reversible binding of

the inhibitor to the enzyme.[6]

Represents the initial affinity of

the inhibitor for the enzyme

before the covalent bond is

formed. A lower Ki indicates

higher affinity.

kinact

The maximal rate of enzyme

inactivation at a saturating

concentration of the inhibitor.

[6]

Represents the rate of the

chemical step leading to

covalent modification and

permanent inhibition.

kinact/Ki

The second-order rate

constant for enzyme

inactivation.

The most reliable measure of

the potency of an irreversible

inhibitor, reflecting both binding

affinity and chemical reactivity.

[5]

Diagram: Two-Step Mechanism of Irreversible
Enzyme Inhibition
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Legend

E + I

E·I

 k₁  k₋₁

EI*

 k₂ (k_inact)

E: Free Enzyme
I: Inhibitor E·I: Reversible Complex EI*: Irreversible Complex
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Preparation

Incubation

Reaction & Measurement

Data Analysis

Prepare serial dilutions
of inhibitor

Pre-incubate enzyme with
inhibitor at various time points

Prepare enzyme solution

Initiate reaction by
adding substrate

Measure product formation
(or substrate depletion)

kinetically

Plot % remaining activity
vs. time for each [I]

Determine k_obs from the
slope of each line

Plot k_obs vs. [I]

Determine k_inact and K_i
from the hyperbolic fit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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